N-(1-cyanocyclopentyl)-2-(4-cyclopropyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-(4-cyclopropyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide
• InChI: InChI=1S/C18H23N3OS/c19-12-18(7-1-2-8-18)20-16(22)11-21-9-5-15-14(6-10-23-15)17(21)13-3-4-13/h6,10,13,17H,1-5,7-9,11H2,(H,20,22)
• InChI Key: MGYXWYIZLNTXDB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C#N)NC(=O)CN2CCC3=C(C2C4CC4)C=CS3
• Molecular Formula: C18H23N3OS
• Molecular Weight: 329.5 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Physical And Chemical Properties Analysis

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